1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione

• CAS No.: 2584-39-6
• Molecular Formula: C14H17NS
• Molecular Weight: 231.36 g/mol
• IUPAC Name: 1,7-dimethyl-4-propan-2-ylquinoline-2-thione
• InChI: InChI=1S/C14H17NS/c1-9(2)12-8-14(16)15(4)13-7-10(3)5-6-11(12)13/h5-9H,1-4H3
• InChI Key: JYKIXGSDWLWCTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=S)N2C)C(C)C

Description

1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione is an organic compound with a unique structure that includes a quinoline ring substituted with methyl and isopropyl groups

Chemical Reactions Analysis

1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced quinoline compounds.

Substitution: The compound can undergo substitution reactions, where functional groups on the quinoline ring are replaced with other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Scientific Research Applications

1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including antimicrobial and anti-inflammatory properties.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but its unique structure allows it to interact with a range of biological molecules .

Comparison with Similar Compounds

1,7-Dimethyl-4-(1-methylethyl)-2(1H)-quinolinethione can be compared with similar compounds such as:

1-Isopropyl-4,8-dimethylspiro[4.5]dec-8-en-7-one: This compound has a similar isopropyl and methyl substitution but differs in its core structure.

1,7-dimethyl-4-(1-methylethyl)indan: Another compound with similar substitutions but a different core structure.

The uniqueness of this compound lies in its quinoline core, which imparts distinct chemical and biological properties compared to other similar compounds.